Pentafluorophenyl trifluoromethanesulfonate
Overview
Description
Pentafluorophenyl trifluoromethanesulfonate, also known as trifluoromethanesulfonic acid pentafluorophenyl ester or pentafluorophenyl triflate , is a chemical compound with the molecular formula C7F8O3S . It is a colorless to almost colorless clear liquid. Let’s explore its properties and applications .
Synthesis Analysis
The synthesis of pentafluorophenyl trifluoromethanesulfonate involves the reaction of phenol with trifluoromethanesulfonic anhydride in the presence of pyridine. The reaction proceeds via the formation of N-tert-butyldimethylsilylimidazole as a reactive silylating agent. The resulting compound is stable and can be used for various applications .
Chemical Reactions Analysis
Pentafluorophenyl trifluoromethanesulfonate can undergo nucleophilic substitution reactions with various nucleophiles. For example, it can react with amines, alcohols, and other nucleophiles. The triflate group acts as a leaving group, facilitating these reactions .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis of Pentafluorophenyl Ester
Pentafluorophenyl Trifluoromethanesulfonate is used in the synthesis of Pentafluorophenyl Ester . This compound is often used in chemical reactions due to its reactivity and stability.
Anion Complexation
This compound has been used in the study of anion complexation of a pentafluorophenyl-substituted tripodal urea receptor . The study examined the binding and selectivity of halides and oxyanions towards the receptor, both in solution and in the solid state .
pH-Responsive Polymeric Micelles
Pentafluorophenyl Trifluoromethanesulfonate has been used in the construction of pH-responsive polymeric micelles . These micelles have gained significant attention as effective carriers for anti-cancer drug delivery .
Fluorination Reagents
This compound is also used as a fluorination reagent . Fluorination is a process that introduces a fluorine atom into a compound and is often used in the pharmaceutical industry to improve the properties of a drug.
Sulfonylation Reagents
Pentafluorophenyl Trifluoromethanesulfonate is used as a sulfonylation reagent . Sulfonylation is a process that introduces a sulfonyl group into a compound and is often used in the synthesis of various organic compounds.
Fluorinated Building Blocks
This compound is used in the synthesis of fluorinated building blocks . These building blocks are often used in the construction of complex organic molecules.
Mechanism of Action
The compound can act as a nucleophile in certain reactions, despite being primarily known as a leaving group. Its behavior as a nucleophile is often hidden due to the typical reactivity of organic triflates. For instance, it can participate in substitution reactions, especially in carbohydrate chemistry .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) trifluoromethanesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7F8O3S/c8-1-2(9)4(11)6(5(12)3(1)10)18-19(16,17)7(13,14)15 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTTBRWDUQHDNBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)F)F)F)OS(=O)(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7F8O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10434670 |
Source
|
| Record name | pentafluorophenyl trifluoromethanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10434670 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pentafluorophenyl trifluoromethanesulfonate | |
CAS RN |
60129-85-3 |
Source
|
| Record name | pentafluorophenyl trifluoromethanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10434670 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Pentafluorophenyl Trifluoromethanesulfonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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